Cas no 1782701-51-2 (O-2-(3-bromophenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3-bromophenyl)-2-methylpropylhydroxylamine
• CAS No: 1782701-51-2
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6171821
• PubChem ID: 83693076
• Update Time: 2025-06-29

O-2-(3-bromophenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromophenyl)-2-methylpropylhydroxylamine
• 1782701-51-2
• EN300-1913295
• O-[2-(3-bromophenyl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C10H14BrNO/c1-10(2,7-13-12)8-4-3-5-9(11)6-8/h3-6H,7,12H2,1-2H3
• InChI Key： SYVQHDJFOFOBGK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C)CON

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on O-2-(3-bromophenyl)-2-methylpropylhydroxylamine

Professional Introduction to O-2-(3-bromophenyl)-2-methylpropylhydroxylamine (CAS No. 1782701-51-2)

O-2-(3-bromophenyl)-2-methylpropylhydroxylamine, a compound with the chemical identifier CAS No. 1782701-51-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of a 3-bromophenyl moiety and a 2-methylpropylhydroxylamine side chain imparts distinct reactivity and biological activity, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of structurally diverse hydroxylamine derivatives has opened new avenues in drug discovery, particularly in targeting neurological and inflammatory disorders. The compound O-2-(3-bromophenyl)-2-methylpropylhydroxylamine has been investigated for its potential role as an intermediate in synthesizing bioactive molecules. Its brominated aromatic ring not only enhances electrophilicity but also facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures essential for achieving high binding affinity to biological targets.

The hydroxylamine group in O-2-(3-bromophenyl)-2-methylpropylhydroxylamine is particularly noteworthy due to its ability to participate in hydrogen bonding interactions, which is a critical factor in the design of enzyme inhibitors and receptor modulators. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways associated with oxidative stress and neurodegeneration. Preliminary studies have suggested that derivatives of this molecule could serve as lead compounds for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease, where modulation of oxidative processes is key.

Moreover, the 2-methylpropyl substituent contributes to the lipophilicity of the molecule, which is an important parameter in determining its pharmacokinetic properties. This balance between hydrophilicity and lipophilicity can enhance membrane permeability, improving drug absorption and distribution within the body. The combination of these structural features makes O-2-(3-bromophenyl)-2-methylpropylhydroxylamine a promising candidate for further investigation into its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices. The ability to produce O-2-(3-bromophenyl)-2-methylpropylhydroxylamine in scalable quantities is essential for both preclinical studies and potential commercial development.

In the realm of medicinal chemistry, computational modeling has played a crucial role in understanding the interactions between O-2-(3-bromophenyl)-2-methylpropylhydroxylamine and biological targets. Molecular docking studies have been conducted to predict binding affinities and identify potential binding pockets on target proteins. These simulations provide valuable insights into the compound's mechanism of action and guide the design of more potent analogs. The integration of experimental data with computational predictions enhances the rationality of drug design strategies.

The compound's potential extends beyond traditional pharmaceutical applications; it has also shown promise in materials science, particularly in the development of advanced polymers and coatings. The bromine atom present in the 3-bromophenyl group allows for polymerization reactions, leading to materials with enhanced thermal stability and mechanical strength. Such applications highlight the versatility of O-2-(3-bromophenyl)-2-methylpropylhydroxylamine as a building block for innovative material solutions.

Ethical considerations are paramount when evaluating new chemical entities like O-2-(3-bromophenyl)-2-methylpropylhydroxylamine. Rigorous toxicological assessments are conducted to ensure safety before moving from laboratory-scale research to clinical trials. These studies evaluate acute toxicity, chronic exposure effects, and potential environmental impact. Compliance with regulatory guidelines ensures that any future applications of this compound are both safe and responsible.

The future direction of research on O-2-(3-bromophenyl)-2-methylpropylhydroxylamine lies in expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its core structure, researchers aim to identify derivatives with improved efficacy, selectivity, and reduced side effects. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are essential to accelerate this process.

In conclusion, O-2-(3-bromophenyl)-2-methylpropylhydroxylamine (CAS No. 1782701-51-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse functionalization pathways, making it a valuable tool for drug discovery and material innovation. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in addressing global health challenges while advancing technological frontiers.